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Compound Name: D-erythro-sphinganine-d7

Cat. No.: B3026195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of stock solutions of D-erythro-
sphinganine-d7. This deuterated sphingolipid is primarily utilized as an internal standard for

the quantification of D-erythro-sphinganine (d18:0) in various biological samples using mass

spectrometry. Accurate preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results. This guide outlines the necessary materials, step-by-step

procedures, and proper storage conditions to ensure the integrity and stability of the prepared

solutions.

Introduction
D-erythro-sphinganine, a saturated sphingoid base, is a key precursor in the biosynthesis of

ceramides and other sphingolipids. Altered levels of sphinganine have been implicated in

various physiological and pathological processes, making its accurate quantification essential.

D-erythro-sphinganine-d7 serves as an ideal internal standard for mass spectrometry-based

analyses due to its similar chemical and physical properties to the endogenous analyte, with a

distinct mass-to-charge ratio. This application note details a standardized protocol for the

preparation of D-erythro-sphinganine-d7 stock solutions to be used in such quantitative

studies.
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Product Information and Specifications
A summary of the key quantitative data for D-erythro-sphinganine-d7 is presented in the table

below.

Parameter Value Reference

Synonyms
Dihydrosphingosine-d7, D-

erythro-Dihydrosphingosine-d7
[1]

CAS Number 1246304-35-7 [1][2]

Molecular Formula C₁₈H₃₂D₇NO₂ [3]

Formula Weight
308.6 g/mol (also cited as

308.55)

Purity ≥99% deuterated forms (d₁-d₇)

Formulation Crystalline solid

Storage Temperature -20°C

Stability
≥ 4 years (when stored

properly)

Solubility Specifications
The solubility of D-erythro-sphinganine-d7 in various organic solvents is crucial for the

preparation of stock solutions.

Solvent Solubility Reference

Dimethylformamide (DMF) 10 mg/mL

Dimethyl sulfoxide (DMSO) 2 mg/mL

Ethanol Miscible
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Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution of D-erythro-sphinganine-
d7 in ethanol. This is a commonly used concentration for an initial stock, which can then be

further diluted to create working solutions.

Materials:

D-erythro-sphinganine-d7 (crystalline solid)

Anhydrous ethanol (≥99.5%)

Calibrated analytical balance

Amber glass vial with a PTFE-lined cap

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibration: Allow the vial containing D-erythro-sphinganine-d7 to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of D-erythro-sphinganine-d7 using a

calibrated analytical balance. For example, to prepare 1 mL of a 1 mg/mL solution, weigh 1

mg of the solid.

Solubilization:

Transfer the weighed solid into a clean, amber glass vial.

Using a calibrated micropipette, add the appropriate volume of anhydrous ethanol to the

vial. For 1 mg of solid, add 1 mL of ethanol.
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Cap the vial tightly.

Dissolution:

Vortex the solution for 30-60 seconds to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has dissolved.

If necessary, sonicate the vial in an ultrasonic bath for 5-10 minutes to ensure complete

dissolution.

Labeling and Storage:

Clearly label the vial with the compound name, concentration, solvent, preparation date,

and initials of the preparer.

Store the stock solution at -20°C. When stored properly, the solution is stable for an

extended period. To minimize freeze-thaw cycles, it is advisable to aliquot the stock

solution into smaller, single-use vials.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the D-erythro-
sphinganine-d7 stock solution.
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Preparation Workflow

Start: Obtain D-erythro-sphinganine-d7 solid

Equilibrate vial to room temperature

Accurately weigh the desired mass

Add appropriate volume of solvent (e.g., Ethanol)

Vortex and/or sonicate to dissolve

Visually confirm complete dissolution

No

Label and store stock solution at -20°C

Yes

End: Stock solution ready for use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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